molecular formula C9H11F3O2 B6233126 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 2287317-07-9

3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Cat. No. B6233126
CAS RN: 2287317-07-9
M. Wt: 208.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid” is a chemical compound with the molecular formula C9H11F3O2 . It has a molecular weight of 208.18 . The compound is in the form of a powder .


Synthesis Analysis

The synthesis of similar compounds, such as Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP), has been reported . The synthesis involved the photochemical addition of propellane to diacetyl, which allowed the construction of the bicyclo[1.1.1]pentane (BCP) core . A haloform reaction of the formed diketone then afforded the bicyclo[1.1.1]pentane-1,3-dicarboxylic acid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11F3O2/c10-9(11,12)2-1-7-3-8(4-7,5-7)6(13)14/h1-5H2,(H,13,14) . This code provides a unique representation of the compound’s molecular structure.


Chemical Reactions Analysis

While specific chemical reactions involving “3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid” are not available, reactions involving similar compounds have been reported . For instance, transformations of the diacid were performed to obtain various BCP-containing building blocks, including alcohols, acids, amines, tri uoroborates, and amino acids .


Physical And Chemical Properties Analysis

The compound is a powder . It has a molecular weight of 208.18 . The compound’s InChI code is 1S/C9H11F3O2/c10-9(11,12)2-1-7-3-8(4-7,5-7)6(13)14/h1-5H2,(H,13,14) , which provides information about its molecular structure.

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid involves the introduction of a trifluoropropyl group onto a bicyclo[1.1.1]pentane-1-carboxylic acid molecule. This can be achieved through a series of reactions involving the addition of a trifluoropropyl group to a suitable starting material, followed by cyclization and carboxylation reactions.", "Starting Materials": [ "Bicyclo[1.1.1]pentane-1-carboxylic acid", "3,3,3-trifluoropropyl bromide", "Sodium hydride", "Diethyl ether", "Dimethylformamide", "Carbon dioxide" ], "Reaction": [ "Step 1: Deprotonation of bicyclo[1.1.1]pentane-1-carboxylic acid using sodium hydride in diethyl ether to form the corresponding carboxylate salt.", "Step 2: Addition of 3,3,3-trifluoropropyl bromide to the carboxylate salt in dimethylformamide to form the corresponding trifluoropropyl ester.", "Step 3: Cyclization of the trifluoropropyl ester using sodium hydride in dimethylformamide to form the bicyclic intermediate.", "Step 4: Carboxylation of the bicyclic intermediate using carbon dioxide in the presence of a suitable catalyst to form the final product, 3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid." ] }

CAS RN

2287317-07-9

Product Name

3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Molecular Formula

C9H11F3O2

Molecular Weight

208.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.